Cas no 87919-72-0 (1,9-Anthracenedicarboxylic acid, dimethyl ester)

• Product Name: 1,9-Anthracenedicarboxylic acid, dimethyl ester
• CAS No: 87919-72-0
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 650697
• PubChem ID: 13155839
• Update Time: 2025-04-19

1,9-Anthracenedicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,9-Anthracenedicarboxylic acid, dimethyl ester
• dimethyl anthracene-1,9-dicarboxylate
• DTXSID60522854
• SCHEMBL8746212
• 87919-72-0

• Inchi： 1S/C18H14O4/c1-21-17(19)14-9-5-7-12-10-11-6-3-4-8-13(11)16(15(12)14)18(20)22-2/h3-10H,1-2H3
• InChI Key： UCXVRPZYVHFUHP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC=CC=2C=C2C=CC=C(C(=O)OC)C=12)=O

Computed Properties

• Exact Mass: 294.08920892g/mol
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.6Ų